Nacre-inspired layered composite gels with broad tunable mechanical strength and structural color for stress visualization†
Nanoscale Pub Date: 2023-04-24 DOI: 10.1039/D3NR01362F
Abstract
The brick-and-mortar architecture of nacre shells brings radiant structural colors, high toughness, and strength, inspiring numerous designs for structural and optical materials. However, constructing structural color is not always easy, especially among soft materials where aligning components against random and dynamically active environments is generally difficult. Here, we propose a composite organohydrogel capable of visualizing multiple levels of stress, featuring broad tunable mechanical properties, dynamic mechanochromism, deep low working temperatures, and anti-drying attributes. In the composite gels, the intercalation between α-zirconium phosphate (α-ZrP) nanoplates and poly-(diacetone acrylamide-co-acrylamide) is induced by shear-orientation-assisted self-assembly followed by solvent replacement. The highly tailorable (from ∼780 nm to ∼445 nm) range of colors was achieved by regulating the concentration of α-ZrP and glycerol inside the matrix. With the help from glycerol, the composite gels exhibited long-term stability (7 d) in the arid condition and remarkable low-temperature tolerance (−80 °C). The extraordinary mechanical property (compressive strength up to 119 MPa) of composite gels is achieved by the assembled α-ZrP plates with a small aspect ratio, high negative charge repulsion, and abundant hydrogen bonding sites. As a result, the mechanochromic sensor based on the composite gel enjoys a wide range of stress detection (0–1862 KPa). This study provides a new strategy for constructing high strength structural-colored gels, opening up opportunities for sensitive yet strong mechanochromic sensors in extreme environments.
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Journal Name：Nanoscale
Research Products
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CAS no.: 135861-49-3
